Cas no 1167543-72-7 (methyl 2-chloro-8-methoxyquinoline-3-carboxylate)

• Product Name: methyl 2-chloro-8-methoxyquinoline-3-carboxylate
• CAS No: 1167543-72-7
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 6020302
• PubChem ID: 87306641
• Update Time: 2025-05-23

methyl 2-chloro-8-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-8-methoxyquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 2-chloro-8-methoxy-, methyl ester
• EN300-703695
• 1167543-72-7
• SCHEMBL1883218

• Inchi： 1S/C12H10ClNO3/c1-16-9-5-3-4-7-6-8(12(15)17-2)11(13)14-10(7)9/h3-6H,1-2H3
• InChI Key： FBFKKKWJKWJYPZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OC)C=C(C(OC)=O)C=1Cl

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±37.0 °C(Predicted)
• pka: -3.29±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on methyl 2-chloro-8-methoxyquinoline-3-carboxylate

Methyl 2-Chloro-8-Methoxyquinoline-3-Carboxylate: A Comprehensive Overview

Methyl 2-chloro-8-methoxyquinoline-3-carboxylate (CAS No. 1167543-72-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the quinoline derivative family, which has been extensively studied due to its unique electronic properties and potential for bioactivity. The structure of methyl 2-chloro-8-methoxyquinoline-3-carboxylate features a quinoline ring system with substituents at positions 2, 3, and 8, namely chlorine, a carboxylate ester group, and a methoxy group, respectively.

The synthesis of methyl 2-chloro-8-methoxyquinoline-3-carboxylate involves multi-step organic reactions, often starting from quinoline precursors and employing various functionalization techniques. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound, leveraging catalytic processes and green chemistry principles. These methods not only enhance yield but also reduce environmental impact, aligning with current industry trends toward sustainability.

In terms of applications, methyl 2-chloro-8-methoxyquinoline-3-carboxylate has shown promise in drug discovery programs targeting various diseases. Its quinoline backbone is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. For instance, studies have demonstrated that this compound exhibits potential anti-inflammatory and anti-cancer activities, which are attributed to its ability to modulate key cellular pathways.

Beyond pharmacological applications, methyl 2-chloro-8-methoxyquinoline-3-carboxylate has also found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its role as an electron transport layer material due to its favorable charge transport characteristics.

Recent research has delved into the mechanistic insights of methyl 2-chloro-8-methoxyquinoline-3-carboxylate's bioactivity. Computational studies using molecular docking and dynamics simulations have provided deeper understanding of how this compound interacts with target proteins at the molecular level. These findings have guided further optimization efforts to enhance its potency and selectivity.

The versatility of methyl 2-chloro-8-methoxyquinoline-3-carboxylate is further underscored by its role as an intermediate in the synthesis of more complex molecules. Its reactivity under various reaction conditions allows chemists to build upon its structure to create novel compounds with tailored functionalities.

In conclusion, methyl 2-chloro-8-methoxyquinoline-3-carboxylate (CAS No. 1167543-72-7) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines highlight its significance as a versatile building block in contemporary chemical research.